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Compound of Interest

Compound Name: 2-Chloro-5-nitroaniline

Cat. No.: B146338 Get Quote

An In-depth Technical Guide to the Hazards and Safety Precautions for 2-Chloro-5-
nitroaniline

This guide provides comprehensive safety and handling information for 2-Chloro-5-
nitroaniline (CAS No. 6283-25-6), tailored for researchers, scientists, and drug development

professionals. The following sections detail the toxicological properties, physicochemical

characteristics, and essential safety protocols required for the safe handling and use of this

compound.

Hazard Identification and Classification
2-Chloro-5-nitroaniline is classified as a highly hazardous substance. Exposure through oral,

dermal, or inhalation routes can be fatal.[1][2][3] It may also cause damage to organs,

specifically the blood and hematopoietic system, through prolonged or repeated exposure.[4][5]

The compound is recognized as a combustible dust, which may form explosive mixtures with

air.[4][6] Furthermore, it is toxic to aquatic life with long-lasting effects.[2][3][4]

GHS Classification Summary Table
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 2 H300: Fatal if swallowed

Acute Toxicity, Dermal 1 H310: Fatal in contact with skin

Acute Toxicity, Inhalation 2 H330: Fatal if inhaled

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure

Hazardous to the Aquatic

Environment, Long-Term
2

H411: Toxic to aquatic life with

long lasting effects

Signal Word: Danger

Hazard Pictograms:

Skull and Crossbones (GHS06)

Health Hazard (GHS08)

Environment (GHS09)

Physicochemical and Toxicological Properties
Understanding the fundamental properties of 2-Chloro-5-nitroaniline is critical for safe

handling and experimental design.

Table 1: Physicochemical Properties of 2-Chloro-5-nitroaniline
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Property Value Reference(s)

CAS Number 6283-25-6 [4][5]

Molecular Formula C₆H₅ClN₂O₂ [4][7]

Molecular Weight 172.57 g/mol [5][7]

Appearance
Light yellow to amber to dark

green powder or crystal
[7]

Melting Point 118-121 °C [4]

Boiling Point 314.6 °C at 760 mmHg [4]

Flash Point 144.1 °C [4]

Vapor Pressure
4.85 x 10⁻⁴ mm Hg at 25 °C

(estimated)
[1][4]

Autoignition Temperature 200 °C / 392 °F [5]

Solubility

Soluble in Acetone, Ether,

Ethanol.[8] Also soluble in N-

methylpyrrolidone (NMP), 2-

butanone, 1,4-dioxane, ethyl

acetate, acetonitrile, and

toluene.[9]

[8][9]

LogP (n-octanol/water) 2.93 [4]

Table 2: Toxicological Data for 2-Chloro-5-nitroaniline
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Endpoint Species Value
Classification
Note

Reference(s)

LD₅₀ (Oral) Rat 2015 mg/kg

This value

corresponds to

GHS Category

4/5, which is

inconsistent with

the official GHS

classification of

Category 2

("Fatal if

swallowed"). The

classification

may be based on

other data; users

should handle

with extreme

caution based on

the official

classification.

[5]

LD₅₀ (Dermal) Rabbit >2000 mg/kg This value

corresponds to

GHS Category 5

or unclassified,

which is

inconsistent with

the official GHS

classification of

Category 1

("Fatal in contact

with skin"). The

classification

may be based on

other data; users

should handle

[10]
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with extreme

caution.

LC₅₀ (Inhalation) -
No quantitative

data available

Classified as

GHS Category 2

("Fatal if

inhaled").

[3][5]

Primary Target

Organs
-

Blood,

Hematopoietic

System, Liver

Aromatic amines

are known to

cause

methemoglobine

mia and are

potential

hepatotoxins.

[1][5]

Ecotoxicity

(Microtox)
-

EC50 = 16.9

mg/L (5 min)
- [5]

Bioaccumulation

Factor (BCF,

est.)

Fish 10

Suggests a low

potential for

bioconcentration

in aquatic

organisms.

[2]

Mechanism of Toxicity: Aromatic Amine-Induced
Methemoglobinemia
A primary toxic effect of 2-chloro-5-nitroaniline, like other aromatic amines, is the induction of

methemoglobinemia.[1][11] This condition arises from the oxidation of ferrous iron (Fe²⁺) in

hemoglobin to ferric iron (Fe³⁺), rendering it incapable of transporting oxygen.[12][13] The

process is initiated by metabolic activation of the amine in the body, primarily by cytochrome

P450 enzymes in the liver, to form an N-hydroxylamine metabolite. This metabolite enters red

blood cells and initiates a damaging redox cycle.[14]
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1. Risk Assessment
(Review SDS, Designate Area)

2. Engineering Controls
(Use Fume Hood / Ventilated Enclosure)

3. Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Emergency Preparedness
(Spill Kit & First Aid Ready)

4. Weighing Protocol
(Use Tare Method, Minimize Dust)

5. Experimental Use
(All manipulations in hood)

6. Decontamination
(Wipe surfaces with appropriate solvent)

7. Waste Disposal
(Segregate as Acute Hazardous Waste)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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